Cas no 6598-86-3 (2,3,6-trimethylphenyl furan-2-carboxylate)

• Product Name: 2,3,6-trimethylphenyl furan-2-carboxylate
• CAS No: 6598-86-3
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 1706785
• PubChem ID: 2429231
• Update Time: 2025-04-21

2,3,6-trimethylphenyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trimethylphenyl furan-2-carboxylate
• (2,3,6-trimethylphenyl) furan-2-carboxylate
• DTXSID90368626
• Z26775429
• NCGC00331345-01
• AB01324977-02
• AKOS033974815
• 6598-86-3

• Inchi： 1S/C14H14O3/c1-9-6-7-10(2)13(11(9)3)17-14(15)12-5-4-8-16-12/h4-8H,1-3H3
• InChI Key： IROURLBZKIJURC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CO1)=O)C1C(C)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44